Cas no 899730-19-9 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide is a structurally unique compound combining a spirocyclic dioxolane moiety with an adamantane-based carboxamide group. This hybrid architecture imparts notable stability and rigidity, making it suitable for applications requiring robust molecular frameworks. The adamantane component enhances lipophilicity and steric bulk, while the dioxaspiro segment offers potential for further functionalization. Such characteristics may be advantageous in medicinal chemistry for drug design, particularly in targeting central nervous system (CNS) disorders or as a scaffold for protease inhibitors. Its well-defined stereochemistry and synthetic versatility further underscore its utility in exploratory research and pharmaceutical development.

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide structure

899730-19-9 structure

Product Name:N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide

CAS No:899730-19-9

MF:C₂₀H₃₁NO₃

MW:333.465046167374

CID:5485428

Update Time:2025-06-09

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)adamantane-1-carboxamide
- N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide
- Inchi： 1S/C20H31NO3/c22-18(19-9-14-6-15(10-19)8-16(7-14)11-19)21-12-17-13-23-20(24-17)4-2-1-3-5-20/h14-17H,1-13H2,(H,21,22)
- InChI Key： SDNJBRLTOHKLRX-UHFFFAOYSA-N
- SMILES： C12(C(NCC3OC4(CCCCC4)OC3)=O)CC3CC(CC(C3)C1)C2

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2763-0098-2μmol	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2763-0098-5μmol	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2763-0098-10μmol	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2763-0098-20μmol	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2763-0098-1mg	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2763-0098-2mg	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2763-0098-3mg	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2763-0098-4mg	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2763-0098-5mg	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2763-0098-10mg	N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)adamantane-1-carboxamide	899730-19-9	90%+	10mg	$79.0	2023-05-16

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide

Recent Advances in the Study of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide (CAS: 899730-19-9)

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide (CAS: 899730-19-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound combines the rigid adamantane scaffold with a spirocyclic ketal moiety, which may confer enhanced pharmacokinetic properties and biological activity. Recent studies have explored its potential as a modulator of various biological targets, including ion channels and enzymes involved in neurodegenerative and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to modulate the sigma-1 receptor, a protein implicated in neuroprotection and pain management. The researchers synthesized a series of derivatives, including N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide, and evaluated their binding affinities using radioligand assays. The results indicated that this compound exhibits moderate affinity for the sigma-1 receptor (Ki = 120 nM), suggesting its potential as a lead compound for further optimization.

Another study, published in Bioorganic & Medicinal Chemistry Letters (2024), focused on the compound's anti-inflammatory properties. The researchers demonstrated that N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The compound's unique spirocyclic structure was hypothesized to enhance its membrane permeability and stability, contributing to its observed bioactivity.

In addition to its pharmacological potential, the synthetic route for N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide has been optimized in recent work. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis of the compound using a one-pot condensation reaction between 1,4-dioxaspiro[4.5]decan-2-ylmethanamine and adamantane-1-carbonyl chloride. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Despite these promising findings, challenges remain in the development of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide as a therapeutic agent. Its moderate solubility in aqueous media and potential metabolic instability in vivo warrant further structural modifications. Current research efforts are focused on designing analogs with improved pharmacokinetic profiles while retaining the compound's biological activity.

In conclusion, N-({1,4-dioxaspiro4.5decan-2-yl}methyl)adamantane-1-carboxamide (CAS: 899730-19-9) represents a promising scaffold for the development of novel therapeutics targeting neurological and inflammatory disorders. Recent studies have shed light on its mechanism of action, synthetic accessibility, and potential applications, paving the way for future investigations in both academic and industrial settings.